Cas no 69311-69-9 (Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-)

• Product Name: Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-
• CAS No: 69311-69-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 387502
• PubChem ID: 71367240
• Update Time: 2025-04-19

Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-
• 2-bromo-3-methyl-4-nitro-6-propan-2-ylphenol
• 69311-69-9
• 2-bromo-3-methyl-6-isopropyl-4-nitrophenol
• DTXSID10790369
• 2-Bromo-3-methyl-4-nitro-6-(propan-2-yl)phenol

• Inchi： 1S/C10H12BrNO3/c1-5(2)7-4-8(12(14)15)6(3)9(11)10(7)13/h4-5,13H,1-3H3
• InChI Key： FYXFQHPUTGDXNM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=C(C=1O)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų